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Compound of Interest

Compound Name: Bis(4-iodophenyl)methanone

Cat. No.: B3053816 Get Quote

Compound Identification and Physicochemical
Properties
Bis(4-iodophenyl)methanone, also known as 4,4'-Diiodobenzophenone, is a diaryl ketone.[1]

Its structure is characterized by a central carbonyl group bonded to two 4-iodophenyl rings.

While comprehensive experimental data on its physical properties are not widely published, key

identifiers and computed properties are summarized below. Researchers should treat this

compound as a solid powder with low water solubility, typical of similar benzophenone

derivatives.[2]

Table 1: Physicochemical Properties of Bis(4-iodophenyl)methanone
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Property Value Source

CAS Number 5630-56-8 [1][3]

Molecular Formula C₁₃H₈I₂O [1]

Molecular Weight 434.01 g/mol [1][3]

IUPAC Name bis(4-iodophenyl)methanone [1]

Synonyms
4,4'-Diiodobenzophenone,

NSC 86517
[1]

Appearance Assumed to be a solid powder N/A

Melting Point
171-174 °C (for the similar

4,4'-Dibromobenzophenone)
[2][4]

| Solubility | Assumed to be soluble in organic solvents like chloroform and methanol, with low

water solubility. |[2] |

Hazard Identification and Toxicological Assessment
A critical aspect of safely handling any chemical is a thorough understanding of its potential

hazards. For Bis(4-iodophenyl)methanone, specific, comprehensive toxicological data is

largely unavailable.[5] This necessitates a conservative "read-across" approach, inferring

potential hazards from its known GHS classification and data on structurally similar

compounds.

Known GHS Classification
The European Chemicals Agency (ECHA) C&L Inventory provides a single, harmonized GHS

classification for this compound.[1]

Hazard Statement: H411: Toxic to aquatic life with long lasting effects.

Hazard Class: Hazardous to the aquatic environment, long-term hazard (Aquatic Chronic 2).

[1]

Pictogram:
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Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),

P501 (Dispose of contents/container to an approved waste disposal plant).[1]

The primary established hazard is environmental. Extreme care must be taken to prevent this

compound from entering drains or waterways.

Inferred Toxicological Profile (Read-Across Approach)
Due to the absence of specific data on human health effects, we must infer potential hazards

from related chemical structures, such as other halogenated benzophenones and iodo-phenyl

compounds.[6] This methodology is a cornerstone of chemical safety assessment in the

absence of complete data.[6]

Skin and Eye Irritation: Structurally similar compounds, like 1-(4-iodophenyl)ethan-1-one and

other benzophenone derivatives, are classified as causing skin irritation (H315) and serious

eye irritation (H319).[6][7][8] Therefore, it is prudent to assume Bis(4-
iodophenyl)methanone is an irritant upon contact with skin and eyes.

Respiratory Irritation: Many fine chemical powders can cause respiratory tract irritation upon

inhalation.[6][8] Safety data for related compounds often include the H335 (May cause

respiratory irritation) classification.[6][8] All handling of the solid compound should be

performed in a manner that avoids dust generation.

Unknown Systemic Effects: The toxicological properties of many research chemicals have

not been fully investigated.[9] The presence of iodine atoms and the benzophenone core—a

structure known to have biological activity—warrants treating this compound with a high

degree of caution regarding potential systemic effects upon ingestion or absorption.

Exposure Controls and Personal Protective
Equipment (PPE)
Given the identified and inferred hazards, stringent exposure controls are mandatory. This

involves a combination of engineering controls (i.e., fume hoods) and appropriate PPE.[10] The

selection of PPE should be based on the specific task being performed.[11]

Engineering Controls
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Chemical Fume Hood: All manipulations of Bis(4-iodophenyl)methanone powder, including

weighing, transferring, and preparing solutions, must be conducted inside a certified

chemical fume hood to prevent inhalation of dust.[12]

Ventilation: Ensure the laboratory has adequate general ventilation.[13]

Personal Protective Equipment (PPE)
A risk-based approach should be taken for PPE selection. The following diagram outlines the

decision-making process for appropriate protection.

Handling Solid Powder Handling Solutions

Task Assessment:
Handling Bis(4-iodophenyl)methanone

Weighing, Transferring

Solid Form

Pipetting, Reactions

Liquid Form

Required PPE:
- Nitrile Gloves (Double-gloved recommended)

- Impermeable Lab Coat
- Safety Goggles (ANSI Z87.1)

- N95 Respirator (or higher)

Required PPE:
- Nitrile Gloves

- Impermeable Lab Coat
- Safety Goggles (ANSI Z87.1)

Click to download full resolution via product page

Caption: PPE Selection Logic for Bis(4-iodophenyl)methanone.

Table 2: Recommended Personal Protective Equipment
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Protection Specification Rationale

Hand Protection

Nitrile gloves inspected
prior to use. Consider
double-gloving when
handling the solid.

To prevent skin contact
and potential
irritation/absorption.[14]

Eye/Face Protection
Wear tightly fitting safety

goggles or a face shield.[5]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

Wear an impervious, long-

sleeved lab coat that closes in

the front.[5][14]

To protect skin and personal

clothing from contamination.

| Respiratory Protection | When handling the powder outside of a fume hood (not

recommended) or if dust formation is significant, a NIOSH-approved N95 respirator or higher is

required.[5][10] | To prevent inhalation of irritating and potentially toxic dust. |

Always practice good industrial hygiene.[15] Wash hands thoroughly with soap and water after

handling and before leaving the laboratory.[13]

Safe Handling and Storage Protocols
Adherence to standardized workflows is critical to minimizing exposure and ensuring

experimental integrity.

Standard Handling Workflow
The following workflow diagram illustrates the key steps for safely handling the compound from

storage to disposal.

Retrieve from Storage
(Cool, Dry, Dark)

Don Appropriate PPE
(See Table 2) Work in Fume Hood Weigh Compound Prepare Solution Use in Application Decontaminate Glassware

& Work Area
Dispose of Waste
(Solid & Liquid) Doff PPE Wash Hands End Task

Click to download full resolution via product page

Caption: Standard laboratory workflow for Bis(4-iodophenyl)methanone.
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Step-by-Step Handling Protocol
Preparation: Before retrieving the compound, ensure the chemical fume hood is operational

and the work area is clean. Don all required PPE as specified in Table 2.

Weighing: Use a spatula to carefully transfer the desired amount of solid to a weigh boat or

container. Avoid creating dust. Perform this task on a draft shield or in the fume hood.

Solution Preparation: Add the solid to the chosen solvent within the fume hood. Cap the

container and mix until dissolved.

Cleanup: After use, decontaminate the work surface. Collect all contaminated disposables

(gloves, weigh boats, wipes) in a designated, sealed waste container.

Post-Handling: Doff PPE in the correct order to avoid self-contamination. Wash hands

thoroughly with soap and water.

Storage Conditions
Store the container tightly closed in a dry, cool, and well-ventilated place.[5][9]

Keep away from incompatible materials such as strong oxidizing agents.[9][15]

Protect from light, as similar iodinated compounds can be light-sensitive.[15]

Emergency Procedures
Rapid and correct response to an emergency is critical. All personnel must be familiar with the

location of safety showers, eyewash stations, and fire extinguishers.

Emergency Response Decision Tree
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Personnel Exposure

Accidental Release / Spill Fire

Incident Occurs

Route of Exposure?

Exposure

Small Spill (Solid):
- Avoid dust formation
- Sweep up carefully

- Place in sealed container for disposal
- Clean area with soap & water

Spill

Fire Involving Compound:
- Use CO₂, dry chemical, or foam

- Wear self-contained breathing apparatus (SCBA)
- Thermal decomposition may release CO, CO₂, Hydrogen Iodide

Fire

Skin Contact:
- Remove contaminated clothing

- Wash with soap & water for 15 min
- Seek medical attention if irritation persists

Eye Contact:
- Rinse with water for 15 min

- Remove contact lenses if possible
- Seek immediate medical attention

Inhalation:
- Move to fresh air

- If not breathing, give artificial respiration
- Seek medical attention

Ingestion:
- Rinse mouth with water
- Do NOT induce vomiting

- Seek immediate medical attention

Click to download full resolution via product page

Caption: Decision tree for emergency response procedures.

First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation develops or persists.[9]

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[16]
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment. Avoid dust formation and prevent contact with skin and eyes.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, as it is toxic to aquatic life.[1][5]

Containment and Cleanup: Carefully sweep up or vacuum the spilled solid and place it into a

suitable, closed container for disposal.[9]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, regional, and national

regulations.[9]

Product Disposal: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[5] Do not contaminate water,

foodstuffs, or sewer systems.[5]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[5] Alternatively, dispose of contaminated packaging as unused

product.[17]

Conclusion and Knowledge Gaps
Bis(4-iodophenyl)methanone is a research chemical with a known long-term hazard to

aquatic life. Due to a significant lack of specific toxicological data for human health, a highly

cautious approach is warranted. Researchers must assume the compound is a skin, eye, and

respiratory irritant and has the potential for unknown systemic toxicity. The safety protocols

outlined in this guide—centered on the use of engineering controls, appropriate PPE, and strict

handling procedures—are designed to minimize potential exposure. The primary directive is to

treat this compound with the respect afforded to a substance of unknown toxicity, ensuring that

all handling and disposal practices prioritize personnel and environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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